4-chloro-N-phenylbutanamide
Cat. No. B2845953
M. Wt: 197.66
InChI Key: GJMGKNWSRKDALN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05057524
Procedure details
A solution of 27.9 g (0.30 mole) of aniline in 100 ml of tetrahydrofuran was added dropwise to a solution of 21.2 g (0.15 mole) of 4-chlorobutyryl chloride in 100 ml of tetrahydrofuran. The reaction mixture was stirred mechanically and the temperature maintained between 5° C. and 15° C. throughout the addition. After the final addition, the solution was filtered to remove solid precipitates and the filtrate was concentrated under reduced pressure to yield 28.9 g (100%) of yellow solid. An analytical sample was prepared by recrystallizing the solid from benzene/petroleum ether (30°-60° C.) to give a white solid, mp 64°-66° C.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[Cl:8][CH2:9][CH2:10][CH2:11][C:12](Cl)=[O:13]>O1CCCC1>[Cl:8][CH2:9][CH2:10][CH2:11][C:12]([NH:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1)=[O:13]
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Inputs
Step One
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Name
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Quantity
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27.9 g
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Type
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reactant
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Smiles
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NC1=CC=CC=C1
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Name
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Quantity
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21.2 g
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Type
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reactant
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Smiles
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ClCCCC(=O)Cl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred mechanically
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the temperature maintained between 5° C. and 15° C. throughout the addition
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ADDITION
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Type
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ADDITION
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Details
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After the final addition
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FILTRATION
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Type
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FILTRATION
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Details
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the solution was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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to remove solid
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CUSTOM
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Type
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CUSTOM
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|
Details
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precipitates
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated under reduced pressure
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClCCCC(=O)NC1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 28.9 g | |
| YIELD: PERCENTYIELD | 100% | |
| YIELD: CALCULATEDPERCENTYIELD | 97.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
